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Compound of Interest

Compound Name: Methyl indole-6-carboxylate

Cat. No.: B024179

An In-depth Technical Guide to Methyl Indole-6-
carboxylate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl indole-6-carboxylate is a heterocyclic compound belonging to the indole family. It
serves as a crucial building block and intermediate in the synthesis of a wide range of
biologically active molecules. Its unique structure, featuring the indole nucleus, makes it a
valuable scaffold in medicinal chemistry, particularly in the development of novel therapeutic
agents. This technical guide provides a comprehensive overview of the physical and chemical
properties of Methyl indole-6-carboxylate, detailed experimental protocols for its synthesis,
and insights into its relevance in biological pathways.

Physicochemical Properties

The physical and chemical properties of Methyl indole-6-carboxylate are summarized below.
It is important to note that while some properties have been experimentally determined, others
are based on computational predictions and should be regarded as such.

General Properties
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Property Value Source

Molecular Formula C10HaNO:2 --INVALID-LINK--
Molecular Weight 175.19 g/mol --INVALID-LINK--
Appearance Off-white crystalline powder --INVALID-LINK--
Melting Point 75-84 °C --INVALID-LINK--
CAS Number 50820-65-0 --INVALID-LINK--

Predicted Physicochemical Data

The following table presents computationally predicted data for several physicochemical

properties. Experimental verification of these values is recommended.

Property Predicted Value Source

Boiling Point 331.7 £ 15.0 °C at 760 mmHg --INVALID-LINK--
Density 1.253 + 0.06 g/cm?3 --INVALID-LINK--
pKa 15.80 £ 0.30 --INVALID-LINK--
Solubility Soluble in Chioroform, --INVALID-LINK--

Methanol

Spectroscopic Properties

Detailed experimental spectra for Methyl indole-6-carboxylate are not readily available in the

public domain. However, based on its structure and data from related indole derivatives, the

expected spectral characteristics are described below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic

protons on the indole ring, the N-H proton (typically a broad singlet), and the methyl ester

protons (a sharp singlet). The chemical shifts and coupling patterns of the aromatic protons

will be indicative of the 6-substituted indole scaffold.
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e 13C NMR: The carbon NMR spectrum will display signals for the carbonyl carbon of the ester,
the aromatic carbons of the indole ring, and the methyl carbon of the ester group.

Infrared (IR) Spectroscopy

The IR spectrum will exhibit characteristic absorption bands corresponding to the functional
groups present in the molecule. Key expected peaks include:

N-H stretching vibration of the indole ring.

C=0 stretching vibration of the ester group.

C-O stretching of the ester.

Aromatic C-H and C=C stretching vibrations.

Mass Spectrometry (MS)

The mass spectrum is expected to show a molecular ion peak (M+) corresponding to the
molecular weight of the compound (175.19 g/mol ). Fragmentation patterns would likely involve
the loss of the methoxy group (-OCHs) or the entire carbomethoxy group (-COOCHSs) from the
molecular ion.

Experimental Protocols
Synthesis of Methyl Indole-6-carboxylate via Fischer
Esterification

This protocol describes a general method for the synthesis of Methyl indole-6-carboxylate
from indole-6-carboxylic acid using a Fischer esterification reaction.

Reaction Scheme:
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Caption: Fischer Esterification of Indole-6-carboxylic Acid

Materials:

Indole-6-carboxylic acid

e Anhydrous methanol

e Concentrated sulfuric acid

o Saturated sodium bicarbonate solution

o Ethyl acetate

» Brine (saturated NaCl solution)

e Anhydrous sodium sulfate or magnesium sulfate
e Round-bottom flask

» Reflux condenser

e Magnetic stirrer and stir bar
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e Heating mantle

e Separatory funnel
» Rotary evaporator
Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux
condenser, dissolve indole-6-carboxylic acid in an excess of anhydrous methanol.

» Acid Catalysis: Carefully and slowly add a catalytic amount of concentrated sulfuric acid to
the stirring solution.

e Reflux: Heat the reaction mixture to reflux and maintain this temperature for several hours.
The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

o Workup: After the reaction is complete (as indicated by TLC), allow the mixture to cool to
room temperature.

e Quenching: Slowly pour the reaction mixture into a beaker containing a saturated solution of
sodium bicarbonate to neutralize the excess acid.

o Extraction: Transfer the neutralized mixture to a separatory funnel and extract the aqueous
layer multiple times with ethyl acetate.

e Washing: Combine the organic layers and wash with brine.
e Drying: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

o Solvent Removal: Filter off the drying agent and concentrate the organic solution under
reduced pressure using a rotary evaporator to obtain the crude product.

 Purification: The crude Methyl indole-6-carboxylate can be further purified by
recrystallization or column chromatography.

Biological Relevance and Signhaling Pathways
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Indole derivatives are of significant interest in drug discovery due to their diverse biological
activities. While Methyl indole-6-carboxylate itself may primarily be a synthetic intermediate,
its derivatives have been investigated as potent inhibitors of various protein kinases, which are
key components of cellular signaling pathways often dysregulated in diseases like cancer.[1]

Receptor Tyrosine Kinase (RTK) Signaling

Receptor Tyrosine Kinases (RTKs) such as the Epidermal Growth Factor Receptor (EGFR) and
Vascular Endothelial Growth Factor Receptor (VEGFR) are crucial for regulating cell
proliferation, survival, and angiogenesis.[1][2][3] The aberrant activation of these pathways is a
hallmark of many cancers.[1] Derivatives of indole-6-carboxylate have been explored as
inhibitors of these kinases, making the understanding of these pathways essential for drug
development professionals.[1]

Below is a generalized diagram illustrating the signaling cascade initiated by the activation of
an RTK.
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Caption: Generalized Receptor Tyrosine Kinase Signaling Pathway.
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This diagram illustrates how the binding of a ligand to an RTK on the cell surface leads to a
cascade of intracellular signaling events, ultimately resulting in various cellular responses. The
development of small molecule inhibitors that target the kinase activity of these receptors is a
major focus in cancer therapy.

Safety and Handling

Methyl indole-6-carboxylate should be handled with appropriate safety precautions in a
laboratory setting. It is advisable to consult the Safety Data Sheet (SDS) for detailed
information on handling, storage, and disposal.

Conclusion

Methyl indole-6-carboxylate is a valuable chemical entity with applications in organic
synthesis and medicinal chemistry. This guide provides a foundational understanding of its
properties and synthesis. Further research into its biological activities and the development of
its derivatives holds promise for the discovery of new therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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